3,4-difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide

• IUPAC Name: N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-3,4-difluorobenzamide
• InChI: InChI=1S/C12H10F2N4OS/c13-8-3-2-7(6-9(8)14)10(19)15-11-16-17-12-18(11)4-1-5-20-12/h2-3,6H,1,4-5H2,(H,15,16,19)
• InChI Key: RQLHNBAKNSETEB-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2SC1)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C12H10F2N4OS
• Molecular Weight: 296.30 g/mol

Description

3,4-Difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide, commonly referred to as DFTH, is a synthetic compound with potential applications in a variety of scientific research areas. DFTH is a heterocyclic compound, meaning that it contains both carbon and nitrogen atoms in its ring structure. As a result, it has a wide range of biochemical and physiological effects, making it a promising research tool for scientists.

Scientific Research Applications

DFTH has a variety of potential applications in scientific research. It has been used as a tool to study the effects of drugs on the body, as well as to study the biochemical and physiological effects of various compounds. It has also been used in the study of enzyme inhibition, as well as in the study of the structure and function of proteins. Additionally, DFTH has been used to study the effects of oxidative stress in cells.

Mechanism of Action

DFTH has a variety of mechanisms of action. It has been shown to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the production of reactive oxygen species, which can damage cells and lead to oxidative stress. Additionally, DFTH has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids and cholesterol.
Biochemical and Physiological Effects
DFTH has a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which can lead to inflammation and other diseases. Additionally, DFTH has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids and cholesterol, which can lead to an increase in HDL cholesterol and a decrease in LDL cholesterol. Furthermore, DFTH has been shown to reduce oxidative stress, which can lead to a decrease in inflammation and an increase in cell survival.

Advantages and Limitations for Lab Experiments

DFTH has several advantages and limitations for use in laboratory experiments. One of the main advantages is its low cost and availability. Additionally, DFTH has a wide range of biochemical and physiological effects, making it a useful research tool. However, DFTH also has some limitations, such as its relatively short half-life and its potential to cause side effects.

Future Directions

There are a variety of potential future directions for the use of DFTH in scientific research. One potential direction is the use of DFTH in the development of new drugs and therapies. Additionally, DFTH could be used to study the effects of oxidative stress on cells and tissues. Additionally, DFTH could be used to study the effects of drugs on the body and to study the biochemical and physiological effects of various compounds. Finally, DFTH could be used to study the structure and function of proteins and enzymes.

Synthesis Methods

DFTH can be synthesized using a variety of methods. One of the most common methods is the reaction of a difluorobenzamide with an alkyl azide in the presence of a base, such as sodium hydride. This reaction produces a triazolobenzamide, which can then be further reacted with a thiazine compound to form DFTH. Another method involves the reaction of a difluorobenzamide with a thiazine compound in the presence of a base. This reaction produces DFTH directly.